Cas no 828913-09-3 (2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-nitrophenyl)azo]-)

• Product name: 2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-nitrophenyl)azo]-
• CAS No: 828913-09-3
• MF: C₁₃H₁₃N₃O₅
• MW: 291.259423017502
• CID: 681079
• PubChem ID: 71416883

2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-nitrophenyl)azo]-
• 1-ethenoxy-3-[(4-nitrophenyl)diazenyl]pentane-2,4-dione
• 828913-09-3
• DTXSID20836242
• 1-(Ethenyloxy)-3-[(E)-(4-nitrophenyl)diazenyl]pentane-2,4-dione

• Inchi： InChI=1S/C13H13N3O5/c1-3-21-8-12(18)13(9(2)17)15-14-10-4-6-11(7-5-10)16(19)20/h3-7,13H,1,8H2,2H3
• InChI Key： SEYOVBLUGUREPM-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(=O)COC=C)N=NC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.08552052g/mol
• Monoisotopic Mass: 291.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų